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Introduction
Lysine Acetyltransferase 7 (KAT7), also known as CTK7A, HBO1, or MYST2, is a key histone

acetyltransferase (HAT) involved in crucial cellular processes, including DNA replication and

transcriptional regulation.[1][2] As a member of the MYST family of HATs, KAT7 specifically

acetylates histone H3 at lysine 14 (H3K14ac) and histone H4 at lysines 5, 8, and 12 (H4K5ac,

H4K8ac, H4K12ac).[2][3] Dysregulation of KAT7 activity has been implicated in various

diseases, most notably cancer, making it an attractive therapeutic target.[4][5]

These application notes provide detailed protocols for various in vitro assays to measure the

enzymatic activity of KAT7 and to screen for its inhibitors. The described methods include

radiometric assays, AlphaLISA, TR-FRET, and colorimetric coupled-enzyme assays.

Data Presentation: Inhibitor IC50 Values
The following table summarizes the half-maximal inhibitory concentration (IC50) values for

several small molecule inhibitors of KAT7, providing a comparative overview of their potencies.
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Compound IC50 (nM) Assay Type Reference

WM-8014 2,000
Radiometric HAT

Assay
[5]

WM-3835 700
Radiometric HAT

Assay
[6][7][8]

PF-9363 3,100
Radiometric HAT

Assay
[5]

WM-1119 >10,000
Radiometric HAT

Assay
[5]

Signaling Pathways and Experimental Workflows
To visualize the cellular context of KAT7 activity and the general workflow for its inhibition

analysis, the following diagrams are provided.
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KAT7's Role in DNA Replication Licensing.
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Start: Screen for KAT7 Inhibitors

Perform In Vitro HAT Assay
(e.g., Radiometric, TR-FRET, AlphaLISA)

Data Analysis:
Calculate % Inhibition and IC50
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Cellular Assays:
Assess effects on H3K14ac levels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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